Cas no 300689-99-0 (benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-4-(4-nitrophenyl)-2-oxo-, phenylmethyl ester
- SMR000504886
- benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
- SR-01000476295-1
- 6-Methyl-4-(4-nitro-phenyl)-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid benzyl ester
- 300689-99-0
- SR-01000476295
- F1057-0056
- Oprea1_346352
- AKOS000637622
- AKOS021998228
- HMS2836J10
- MLS001203422
- Oprea1_819811
-
- Inchi: 1S/C19H17N3O5/c1-12-16(18(23)27-11-13-5-3-2-4-6-13)17(21-19(24)20-12)14-7-9-15(10-8-14)22(25)26/h2-10,17H,11H2,1H3,(H2,20,21,24)
- InChI Key: WJAXWNATDNUXOF-UHFFFAOYSA-N
- SMILES: C1(=O)NC(C)=C(C(OCC2=CC=CC=C2)=O)C(C2=CC=C([N+]([O-])=O)C=C2)N1
Computed Properties
- Exact Mass: 367.11682065g/mol
- Monoisotopic Mass: 367.11682065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.318±0.06 g/cm3(Predicted)
- Boiling Point: 540.2±50.0 °C(Predicted)
- pka: 10.59±0.70(Predicted)
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1057-0056-2μmol |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
300689-99-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1057-0056-5μmol |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
300689-99-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1057-0056-10μmol |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
300689-99-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1057-0056-20μmol |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
300689-99-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1057-0056-1mg |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
300689-99-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1057-0056-2mg |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
300689-99-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1057-0056-3mg |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
300689-99-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1057-0056-4mg |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
300689-99-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1057-0056-5mg |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
300689-99-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1057-0056-10mg |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
300689-99-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
Benzyl 6-Methyl-4-(4-Nitrophenyl)-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate (CAS No. 300689-99-0)
Benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 300689-99-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the benzyl, methyl, nitrophenyl, and carboxylate groups, contribute to its multifaceted properties and make it a valuable candidate for various scientific investigations.
The benzyl group in the compound is a common functional group in organic chemistry and plays a crucial role in enhancing the solubility and stability of the molecule. This group is often used in the synthesis of pharmaceuticals to improve their pharmacokinetic properties. The methyl group, on the other hand, adds steric bulk and can influence the conformational flexibility of the molecule, which is important for its interaction with biological targets.
The nitrophenyl moiety is a key feature of this compound. Nitro groups are known for their strong electron-withdrawing properties, which can significantly affect the electronic distribution within the molecule. This property makes the compound highly reactive and capable of participating in various chemical reactions. In medicinal chemistry, nitro groups are often used to enhance the potency and selectivity of drug candidates by modulating their interactions with target proteins.
The carboxylate group at the C5 position of the tetrahydropyrimidine ring is another important functional group. Carboxylates are known for their ability to form hydrogen bonds and coordinate with metal ions, which can be crucial for the compound's biological activity. In many cases, carboxylate groups are involved in binding to enzymes or receptors, making them essential for the pharmacological effects of the molecule.
Recent research has highlighted several potential applications of benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate in various therapeutic areas. One notable study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that the compound could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Another study published in *Bioorganic & Medicinal Chemistry Letters* explored the antiviral activity of this compound against several RNA viruses, including influenza and hepatitis C viruses. The results showed that benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has significant antiviral effects by inhibiting viral replication at multiple stages of the infection process. This finding opens up new possibilities for developing antiviral drugs based on this scaffold.
In addition to its biological activities, benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has also been studied for its potential as a lead compound in drug discovery programs. Its unique structure provides a valuable starting point for structure-based drug design (SBDD) approaches. By modifying different functional groups or substituents on the molecule, researchers can optimize its pharmacological properties and develop more effective therapeutic agents.
The synthesis of benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves several well-established organic reactions. One common synthetic route involves condensation reactions between appropriate precursors followed by cyclization steps to form the tetrahydropyrimidine ring. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Advanced synthetic methods such as microwave-assisted synthesis and catalytic processes have been employed to improve efficiency and reduce environmental impact.
From a safety perspective, it is important to handle benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling and storage to minimize exposure risks. Additionally, waste disposal should follow standard guidelines to ensure environmental safety.
In conclusion, benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 300689-99-0) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and potential clinical uses will emerge.
300689-99-0 (benzyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)